Diethyl (phthalimidomethyl)phosphonate
Cat. No. B1348183
Key on ui cas rn:
33512-26-4
M. Wt: 297.24 g/mol
InChI Key: IUZMHUAHKBHJFY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:1][CH2:2][N:3]1[C:4](=[O:13])[c:5]2[c:6]([cH:9][cH:10][cH:11][cH:12]2)[C:7]1=[O:8].[CH2:24]([Br:25])[CH3:26].[P:14]([O:15][CH2:16][CH3:17])([O:18][CH2:19][CH3:20])[O:21][CH2:22][CH3:23]>>[CH2:2]([N:3]1[C:4](=[O:13])[c:5]2[c:6]([cH:9][cH:10][cH:11][cH:12]2)[C:7]1=[O:8])[P:14]([O:15][CH2:16][CH3:17])([O:18][CH2:19][CH3:20])=[O:21]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C1c2ccccc2C(=O)N1CBr
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCBr
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOP(OCC)OCC
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CCOP(=O)(CN1C(=O)c2ccccc2C1=O)OCC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
